Cas no 876728-39-1 ((1-methyl-3-phenyl-1H-pyrazol-5-yl)methanamine)
876728-39-1 structure
Product Name:(1-methyl-3-phenyl-1H-pyrazol-5-yl)methanamine
CAS No:876728-39-1
MF:C11H13N3
MW:187.241021871567
CID:719589
PubChem ID:20109911
Update Time:2025-04-19
(1-methyl-3-phenyl-1H-pyrazol-5-yl)methanamine Chemical and Physical Properties
Names and Identifiers
-
- (1-Methyl-3-phenyl-1H-pyrazol-5-yl)methylamine
- (2-methyl-5-phenylpyrazol-3-yl)methanamine
- 1H-Pyrazole-5-methanamine,1-methyl-3-phenyl-
- (1-methyl-3-phenylpyrazol-5-yl)methylamine
- CS-0224985
- (1-methyl-3-phenyl-1H-pyrazol-5-yl)methanamine
- AKOS000349219
- PS-6178
- (1-methyl-3-phenyl-1H-pyrazol-5-yl)methylamine, AldrichCPR
- F2198-1348
- 1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)methanamine
- EN300-1221898
- FT-0718459
- DTXSID20602560
- BKB72839
- 876728-39-1
- MFCD08271943
- 1-(2-METHYL-5-PHENYLPYRAZOL-3-YL)METHANAMINE
- G27684
- DB-077077
-
- Inchi： 1S/C11H13N3/c1-14-10(8-12)7-11(13-14)9-5-3-2-4-6-9/h2-7H,8,12H2,1H3
- InChI Key： XAVNJYHSYZUYFI-UHFFFAOYSA-N
- SMILES： N1(C)C(CN)=CC(C2C=CC=CC=2)=N1
Computed Properties
- Exact Mass: 187.11100
- Monoisotopic Mass: 187.110947427g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 43.8Ų
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Melting Point: 48 °C
- Boiling Point: 341.4±27.0 °C at 760 mmHg
- Flash Point: 160.3±23.7 °C
- PSA: 43.84000
- LogP: 2.24610
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
(1-methyl-3-phenyl-1H-pyrazol-5-yl)methanamine Security Information
- Signal Word：warning
- Hazard Statement： Corrosive
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Hazard Category Code： 41
- Safety Instruction： 26-39
-
Hazardous Material Identification：
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
(1-methyl-3-phenyl-1H-pyrazol-5-yl)methanamine Customs Data
- HS CODE：2933199090
- Customs Data：
China Customs Code:
2933199090Overview:
2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
(1-methyl-3-phenyl-1H-pyrazol-5-yl)methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR9209-250mg |
(1-Methyl-3-phenyl-1H-pyrazol-5-yl)methylamine |
876728-39-1 | 97% | 250mg |
£95.00 | 2025-02-21 | |
| Apollo Scientific | OR9209-1g |
(1-Methyl-3-phenyl-1H-pyrazol-5-yl)methylamine |
876728-39-1 | 97% | 1g |
£298.00 | 2025-02-21 | |
| Chemenu | CM527124-1g |
(1-Methyl-3-phenyl-1H-pyrazol-5-yl)methanamine |
876728-39-1 | 97% | 1g |
$184 | 2022-03-01 | |
| TRC | M356983-10mg |
(1-Methyl-3-phenyl-1H-pyrazol-5-yl)methylamine |
876728-39-1 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M356983-50mg |
(1-Methyl-3-phenyl-1H-pyrazol-5-yl)methylamine |
876728-39-1 | 50mg |
$ 210.00 | 2022-06-03 | ||
| TRC | M356983-100mg |
(1-Methyl-3-phenyl-1H-pyrazol-5-yl)methylamine |
876728-39-1 | 100mg |
$ 295.00 | 2022-06-03 | ||
| Key Organics Ltd | PS-6178-1MG |
(1-Methyl-3-phenyl-1H-pyrazol-5-yl)methylamine |
876728-39-1 | >95% | 1mg |
£37.00 | 2025-02-08 | |
| Key Organics Ltd | PS-6178-5MG |
(1-Methyl-3-phenyl-1H-pyrazol-5-yl)methylamine |
876728-39-1 | >95% | 5mg |
£46.00 | 2025-02-08 | |
| Key Organics Ltd | PS-6178-10MG |
(1-Methyl-3-phenyl-1H-pyrazol-5-yl)methylamine |
876728-39-1 | >95% | 10mg |
£63.00 | 2025-02-08 | |
| Key Organics Ltd | PS-6178-20MG |
(1-Methyl-3-phenyl-1H-pyrazol-5-yl)methylamine |
876728-39-1 | >95% | 20mg |
￡76.00 | 2023-04-19 |
(1-methyl-3-phenyl-1H-pyrazol-5-yl)methanamine Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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